5-tert-Butyl 2-methyl 3-isothiocyanato-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate

• Molecular Formula: C14H16N2O4S2
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 5-O-tert-butyl 2-O-methyl 3-isothiocyanato-4,6-dihydrothieno[2,3-c]pyrrole-2,5-dicarboxylate
• InChI: InChI=1S/C14H16N2O4S2/c1-14(2,3)20-13(18)16-5-8-9(6-16)22-11(12(17)19-4)10(8)15-7-21/h5-6H2,1-4H3
• InChI Key: NFSBDFWLPIPQOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2=C(C1)SC(=C2N=C=S)C(=O)OC

Description

This compound belongs to the thieno-pyrrole class of heterocyclic molecules, characterized by a fused thiophene-pyrrole core. Key structural features include:

• tert-Butyl ester at position 5: Enhances steric bulk and metabolic stability.
• Methyl ester at position 2: Provides moderate lipophilicity.
• Isothiocyanate group at position 3: A reactive moiety for conjugation or further derivatization.
• Dicarboxylate backbone: Facilitates interactions with biological targets via hydrogen bonding or ionic interactions.

The compound’s unique architecture makes it a candidate for pharmaceutical applications, particularly in kinase inhibition or targeted drug delivery .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-tert-Butyl 2-methyl 3-isothiocyanato-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate typically involves multi-step organic reactions.

Industrial Production Methods

While specific industrial production methods are not widely documented, the compound is generally produced in research laboratories using standard organic synthesis techniques. The process may involve the use of specialized reagents and catalysts to achieve high purity and yield .

Chemical Reactions Analysis

Types of Reactions

5-tert-Butyl 2-methyl 3-isothiocyanato-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate can undergo various chemical reactions, including:

Substitution Reactions: The isothiocyanate group can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Common Reagents and Conditions

Common reagents used in reactions involving this compound include nucleophiles for substitution reactions and oxidizing or reducing agents for redox reactions. Reaction conditions typically involve controlled temperatures and the use of solvents such as dichloromethane or acetonitrile .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield thiourea derivatives, while oxidation can produce sulfoxides or sulfones .

Scientific Research Applications

5-tert-Butyl 2-methyl 3-isothiocyanato-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-tert-Butyl 2-methyl 3-isothiocyanato-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate involves its interaction with specific molecular targets. The isothiocyanate group is known to react with nucleophilic sites in biological molecules, potentially leading to the inhibition of enzymes or disruption of cellular processes. The thieno[2,3-c]pyrrole core may also contribute to its biological activity by interacting with specific receptors or pathways .

Comparison with Similar Compounds

Core Heterocyclic Structure and Functional Groups

The thieno[2,3-c]pyrrole core differentiates this compound from analogs with alternative fused-ring systems. Below is a comparative analysis:

Compound	Core Structure	Key Substituents	Functional Groups
Target Compound	Thieno[2,3-c]pyrrole	5-tert-Butyl, 2-methyl esters; 3-isothiocyanate	Isothiocyanate, esters
(3aS,6aS)-tert-Butyl hexahydropyrrolo[3,4-c]pyrrole-2-carboxylate ()	Hexahydropyrrolo[3,4-c]pyrrole	5-(1H-benzo[d][1,2,3]triazole-5-carbonyl), tert-butyl ester	Benzo-triazole carbonyl, ester
tert-Butyl 2-(5-tosyl-pyrrolo[2,3-b]pyrazin-2-yl)hydrazinecarboxylate ()	Pyrrolo[2,3-b]pyrazine	Tosyl, hydrazinecarboxylate	Tosyl, hydrazine
5-tert-Butyl 3-ethyl 1-isopropyl-pyrazolo[4,3-c]pyridine-3,5-dicarboxylate ()	Pyrazolo[4,3-c]pyridine	3-ethyl, 1-isopropyl esters	Esters, pyrazole

Key Observations :

• The isothiocyanate group provides unique reactivity compared to benzo-triazole () or tosyl groups (), enabling nucleophilic additions (e.g., with amines or thiols) .

Reactivity Insights :

• The target compound’s synthesis likely mirrors ’s use of HATU for carboxylate activation but requires specialized conditions for isothiocyanate installation .
• ’s HCl-driven deprotection contrasts with the target compound’s need for milder conditions to preserve the isothiocyanate group .

Research Findings :

• The tert-butyl ester in the target compound improves metabolic stability over methyl/ethyl esters (e.g., ) but reduces solubility .
• The isothiocyanate group enables covalent binding to cysteine residues in proteins, a feature absent in analogs like ’s benzo-triazole derivative .

Biological Activity

5-tert-Butyl 2-methyl 3-isothiocyanato-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate is a compound of significant interest due to its potential biological activities. This article explores its synthesis, chemical properties, and biological effects based on available research findings.

Structure and Composition

The compound is characterized by a thieno[2,3-c]pyrrole core with isothiocyanato and dicarboxylate functional groups. Its IUPAC name is 5-tert-butyl 2-methyl 3-isothiocyanato-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate , and it has the following molecular formula:

• Chemical Formula: C₁₄H₁₈N₂O₄S
• CAS Number: 1690962-52-7

Physical Properties

Property	Value
Molecular Weight	298.37 g/mol
Appearance	Yellow solid
Solubility	Soluble in organic solvents

Herbicidal Activity

The compound has also been explored for its herbicidal properties. Isothiocyanates are known for their effectiveness as herbicides due to their ability to disrupt plant metabolism. The mechanism typically involves the inhibition of key enzymes involved in the biosynthesis of essential amino acids .

In a comparative study of various isothiocyanate derivatives, compounds similar to 5-tert-butyl 2-methyl 3-isothiocyanato-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate were shown to effectively control weed growth in agricultural settings .

Antimicrobial Activity

Isothiocyanates have demonstrated broad-spectrum antimicrobial activity against various pathogens. The activity can be attributed to their ability to disrupt microbial cell membranes and inhibit metabolic processes. Although specific studies on the antimicrobial effects of this particular compound are scarce, the general trend observed with similar compounds suggests potential efficacy against bacteria and fungi.

Case Study 1: Anticancer Efficacy

A study published in Cancer Research investigated the effects of a structurally related isothiocyanate on breast cancer cells. The results indicated that treatment led to significant reductions in cell viability and induced apoptosis via mitochondrial pathways . While not directly involving our compound of interest, the findings underscore the potential for similar structures to exhibit anticancer properties.

Case Study 2: Herbicidal Application

An experimental field trial assessed the herbicidal effectiveness of various isothiocyanate compounds against common agricultural weeds. The study found that certain derivatives significantly reduced weed biomass compared to untreated controls. The results were promising enough to warrant further investigation into commercial applications .